Cas no 21929-69-1 (Z-ALA-GLY-GLY-OH)

• Product Name: Z-ALA-GLY-GLY-OH
• CAS No: 21929-69-1
• MF: C₁₅H₁₉N₃O₆
• MW: 337.327863931656
• CID: 250332
• Update Time: 2025-08-05

Z-ALA-GLY-GLY-OH Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[(phenylmethoxy)carbonyl]-L-alanylglycyl- (9CI)
• Z-ALA-GLY-GLY-OH
• Z-Ala-Gly-NH2
• Z-L-ALANYLGLYCYLGLYCINE
• Z-β-Ala-Gly-Gly-OH
• benzyloxycarbonylalanyl-glycyl-glycine
• Cbz-Ala-Gly-Gly-OH
• N-benzyloxycarbonyl-L-alanyl-glycyl-glycine
• N-CBZ-ALA-GLY-GLY
• Z-Ala-Gly-Gly

• Inchi： 1S/C15H19N3O6/c1-10(14(22)17-7-12(19)16-8-13(20)21)18-15(23)24-9-11-5-3-2-4-6-11/h2-6,10H,7-9H2,1H3,(H,16,19)(H,17,22)(H,18,23)(H,20,21)/t10-/m0/s1
• InChI Key： YAZHLKIJOZDQOI-JTQLQIEISA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@@H](C)C(NCC(NCC(=O)O)=O)=O)=O

Computed Properties

• Exact Mass: 337.12700

Experimental Properties

• PSA: 133.83000
• LogP: 0.79100

Additional information on Z-ALA-GLY-GLY-OH

Professional Introduction to Compound with CAS No. 21929-69-1 and Product Name: Z-ALA-GLY-GLY-OH

Compound with the CAS number 21929-69-1 and the product name Z-ALA-GLY-GLY-OH represents a significant advancement in the field of biochemical research and pharmaceutical development. This compound, chemically known as N-(5-amino-2-carboxylpentanoyl)-L-glutamic acid, is a synthetic peptide that has garnered considerable attention due to its unique structural properties and potential biological activities. The inclusion of Z-ALA-GLY-GLY-OH in research protocols and drug formulations underscores its versatility and utility in addressing various therapeutic challenges.

The molecular structure of Z-ALA-GLY-GLY-OH incorporates key functional groups that contribute to its reactivity and interaction with biological systems. The N-terminal Z (benzyloxy carbonyl) group enhances stability during storage and synthesis, while the presence of glutamic acid (ALA) and glycine residues provides a scaffold for further derivatization and functionalization. This makes Z-ALA-GLY-GLY-OH a valuable intermediate in the synthesis of more complex peptides and proteins, particularly those designed for targeted drug delivery systems.

Recent studies have highlighted the potential of Z-ALA-GLY-GLY-OH in modulating cellular processes and enhancing therapeutic efficacy. For instance, research has demonstrated its role in stabilizing peptide chains during enzymatic degradation, thereby improving bioavailability. Additionally, its structural motif has been explored for its ability to interact with specific receptors and enzymes, making it a promising candidate for developing novel pharmacological agents.

In the realm of drug development, Z-ALA-GLY-GLY-OH has been investigated for its potential applications in oncology, neurology, and immunology. Its ability to form stable complexes with therapeutic molecules has been leveraged to create prodrugs that exhibit improved solubility and targeted release profiles. Furthermore, the compound’s compatibility with solid-phase peptide synthesis (SPPS) has streamlined its production, making it more accessible for large-scale applications.

The use of Z-ALA-GLY-GLY-OH in clinical trials has provided insights into its pharmacokinetic properties. Studies indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics when administered orally or intravenously. This has fueled interest in its potential as a carrier molecule for delivering small-molecule drugs directly to target tissues. The compound’s biocompatibility and low immunogenicity further enhance its appeal as a pharmaceutical excipient.

Advancements in computational chemistry have also played a pivotal role in optimizing the design of Z-ALA-GLY-GLY-OH derivatives. Molecular dynamics simulations and quantum mechanical calculations have been employed to predict the compound’s behavior under various conditions, enabling researchers to fine-tune its properties for specific applications. These computational tools have facilitated the identification of novel analogs with enhanced stability and bioactivity.

The industrial significance of Z-ALA-GLY-GLY-OH cannot be overstated. Its synthesis involves well-established chemical methodologies that ensure high yield and purity. Manufacturers have developed scalable production processes that adhere to stringent quality control standards, ensuring consistency across batches. This reliability has made Z-ALA-GLY-GLY-OH a preferred choice for both academic researchers and pharmaceutical companies.

Looking ahead, the future prospects of Z-ALA-GLY-GLY-OH appear promising as ongoing research continues to uncover new applications. Innovations in nanotechnology have opened avenues for incorporating this compound into advanced drug delivery systems, such as liposomes and nanoparticles, which can enhance therapeutic efficacy while minimizing side effects. Additionally, its potential role in regenerative medicine is being explored, with studies suggesting its ability to promote tissue repair and regeneration.

The integration of artificial intelligence (AI) into drug discovery has further accelerated the development of novel derivatives of Z-ALA-GLY-GLY-OH. AI-driven platforms can predict molecular interactions with unprecedented accuracy, enabling researchers to design compounds with tailored properties more efficiently than traditional methods alone would allow. This synergy between AI and biochemical research is poised to revolutionize how new drugs are developed.

In conclusion, compound with CAS No. 21929-69-1 and product name Z-ALA-GLY-GLY-OH represents a cornerstone in modern biochemical research and pharmaceutical innovation. Its unique structural features, coupled with recent advancements in synthetic chemistry and computational biology, position it as a versatile tool for addressing complex therapeutic challenges across multiple disciplines. As research progresses, the full potential of this compound is expected to be realized through interdisciplinary collaboration between academia and industry.